Cas no 1807208-19-0 (Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1807208-19-0
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4953483
• Update Time: 2025-05-20

Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)7-2-6(5-16)3-9(8(7)4-12)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： PWIPHOWYNPUIJL-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate

Introduction to Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807208-19-0)

Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate, identified by its CAS number 1807208-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate incorporates several key functional groups, including a chloromethyl moiety, a cyanide group, and a trifluoromethoxy substituent. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds with potential applications in medicine and biotechnology. Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate has been studied for its potential role in the synthesis of various pharmacologically active agents. Its structural features make it a versatile building block for the creation of new drugs targeting different biological pathways.

The chloromethyl group in Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate is particularly noteworthy, as it can participate in nucleophilic addition reactions, allowing for further functionalization and diversification of the molecular structure. This property is highly valuable in medicinal chemistry, where such reactivity enables the rapid construction of complex drug candidates.

The presence of the cyanide group adds another layer of reactivity to the compound. Cyanide functionalities are known to be involved in various biochemical processes and have been explored in the development of bioactive molecules. While cyanide groups can be challenging to handle due to their toxicity, they offer unique opportunities for designing molecules with specific biological activities.

The trifluoromethoxy substituent is another critical feature of Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate. Trifluoromethoxy groups are widely used in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. This substituent can enhance the bioavailability and efficacy of drug candidates, making it an attractive feature for medicinal chemists.

In the context of current research, Methyl 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate has been explored as a key intermediate in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models, suggesting their potential as lead compounds for further development.

The compound's structural complexity also makes it a valuable tool for investigating reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged its unique reactivity to develop innovative approaches for constructing complex organic molecules. These advancements not only contribute to the field of synthetic chemistry but also have implications for drug discovery and development.

2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate has been used in combinatorial chemistry libraries to identify novel bioactive molecules. By systematically varying its structural features, researchers can generate libraries of compounds with diverse biological activities. This approach has led to the discovery of several promising candidates that are being further investigated for their therapeutic potential. 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate a versatile and valuable compound in pharmaceutical research. Its ability to participate in multiple types of reactions and its potential applications in drug discovery make it an important tool for chemists and biologists working on next-generation therapeutics. 2-chloromethyl-5-cyano-3-(trifluoromethoxy)benzoate, with its CAS number 1807208-19-0, represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a powerful tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutics.